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Compound of Interest

Compound Name: 5-Chloro-6-methylpyridin-3-amine
CAS No.: 896161-13-0
Cat. No.: B582039
Get Quote
. J

Welcome to the technical support guide for 5-Chloro-6-methylpyridin-3-amine (CAS No.
896161-13-0). This resource is designed for researchers, scientists, and drug development
professionals to ensure the safe and effective handling and storage of this compound. By
adhering to these guidelines, you can maintain the integrity of your material and ensure the
reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 5-Chloro-6-methylpyridin-3-amine?

Al: 5-Chloro-6-methylpyridin-3-amine is classified with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a
well-ventilated area.[2][3]

Q2: What are the recommended long-term storage conditions for this compound?

A2: For optimal stability, 5-Chloro-6-methylpyridin-3-amine should be stored at 4°C and
protected from light.[4] It is also described as stable under normal conditions and can be stored
in a cool, dry, well-ventilated area away from incompatible substances and ignition sources.[2]

[5]
Q3: Can | store 5-Chloro-6-methylpyridin-3-amine at room temperature?

A3: While refrigerated storage is recommended for long-term stability, some suppliers indicate
that the compound can be shipped at room temperature.[4] For short-term storage, a cool, dry,
and well-ventilated location away from direct sunlight and heat sources is acceptable.[2][5]
However, for maintaining long-term purity, 4°C is the preferred condition.

Q4: What materials are compatible for storing this compound?

A4: While specific compatibility studies for 5-Chloro-6-methylpyridin-3-amine are not readily
available, general best practices for aromatic amines suggest using tightly sealed containers
made of glass or high-density polyethylene (HDPE).

Q5: What are the known incompatibilities for 5-Chloro-6-methylpyridin-3-amine?

A5: Avoid contact with the following:

Strong oxidizing agents[2][5]

Acids (especially nitric acid)

Acid anhydrides|[5]

Acid chlorides[5]

Carbon dioxide (CO2)[5]
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Observed Issue Potential Cause

Recommended Action &
Scientific Rationale

Change in color (from off-

white/yellow to brown/darker Oxidation or degradation

shades)

Action: Discontinue use of the
compound. A change in color
often indicates the formation of
impurities due to oxidation of
the amine group or other
degradation pathways. This
can significantly impact
experimental results.
Rationale: Aromatic amines
are susceptible to oxidation,
which can be accelerated by
exposure to air (oxygen) and
light. The colored byproducts
are structurally different from
the parent compound and will
have different reactivity and

physical properties.

Clumping or caking of the solid  Moisture absorption

material

Action: If the material is only
slightly clumpy, it may be
possible to dry itin a
desiccator. However, for
quantitative applications, it is
best to use a fresh, unopened
container. Rationale: 5-Chloro-
6-methylpyridin-3-amine is a
solid, and changes in its
physical state, such as
clumping, suggest the
absorption of atmospheric
moisture. The presence of
water can affect the
compound'’s reactivity and

introduce inaccuracies in
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weighing for solution

preparation.

Action: Review storage
conditions. Ensure the
container is tightly sealed and
stored at the recommended
temperature and protected
from light. If storage conditions
have been suboptimal, it is
advisable to use a new vial of
Inconsistent experimental Improper storage leading to the compound. Rationale: The
results using the same batch degradation stability of halogenated
aromatic amines can be
compromised by fluctuations in
temperature and exposure to
light and air.[6] Degradation
can lead to a lower effective
concentration of the desired
compound and the presence of

interfering byproducts.

Action: Verify the solubility of
5-Chloro-6-methylpyridin-3-
amine in your chosen solvent.
If solubility issues persist with
a previously effective solvent, it
may be another indication of
Difficulty in dissolving the Potential degradation or use of  compound degradation, as
compound an inappropriate solvent impurities can have different
solubility profiles. Rationale:
The formation of less soluble
degradation products can lead
to difficulties in preparing stock
solutions of a specific

concentration.
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Experimental Protocols
Receiving and Storing a New Shipment of 5-Chloro-6-
methylpyridin-3-amine

 Inspect the packaging: Upon receipt, visually inspect the outer packaging for any signs of
damage.

» Verify the documentation: Ensure the certificate of analysis (CoA) and safety data sheet
(SDS) are present.

o Wear appropriate PPE: Before handling the container, put on safety glasses, a lab coat, and
nitrile gloves.

e Work in a ventilated area: Open the package in a certified chemical fume hood.

 Inspect the primary container: Check for any damage to the seal or container. Note the
appearance of the compound (should be a yellow to off-white crystalline powder).[2]

e Log the information: Record the date of receipt, batch number, and initial appearance in your
lab inventory.

» Store appropriately: Tightly seal the container and place it in a refrigerator at 4°C, ensuring it
is protected from light.[4]

Workflow for Handling a New Shipment
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Caption: Decision workflow for receiving and handling new shipments.
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Summary of Key Data

Parameter Value Source
CAS Number 896161-13-0 [1]14]
Molecular Formula C6H7CIN2 [4]
Molecular Weight 142.59 g/mol [4]
Appearance Yellow to off-white crystalline 2]
powder

Melting Point 73-82 °C [2]
Storage Temperature 4°C [4]
Hazard Statements H302, H315, H319, H335 [1]

Strong oxidizing agents, acids,
Incompatibilities acid anhydrides, acid [2][5]
chlorides, CO2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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